Cas no 904816-81-5 (2-methyl-5-phenylpiperazine)

• Product Name: 2-methyl-5-phenylpiperazine
• CAS No: 904816-81-5
• Molecular Formula: C₁₁H₁₆N₂
• Molecular Weight: 176.25800
• MDL: MFCD07021284
• CID: 994872
• PubChem ID: 16740843

2-methyl-5-phenylpiperazine Properties

Names and Identifiers

• 2-METHYL-5-PHENYL-PIPERAZINE
• 2-methyl-5-phenylpiperazine
• GL-0540
• AKOS005254809
• EN300-8104662
• 904816-81-5
• DTXSID70587712
• FT-0767657
• SCHEMBL10990501
• 2-methyl-5-phenyl-piperazine, AldrichCPR
• 2-Methyl-5-phenyl-piperazine
• DB-078696

• MDL： MFCD07021284
• InChIKey： GBEIREVJIUGSDR-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16N2/c1-9-7-13-11(8-12-9)10-5-3-2-4-6-10/h2-6,9,11-13H,7-8H2,1H3
• SMILES： CC1CNC(CN1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 176.13100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.131348519g/mol
• Heavy Atom Count: 13
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• LogP: 1.96660
• PSA: 24.06000